Cas no 725244-73-5 (7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 725244-73-5
• MF: C₁₉H₁₆ClNO₂
• MW: 325.788844108582
• MDL: MFCD03422152
• CID: 3111414
• PubChem ID: 5019608
• Update Time: 2025-05-22

7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(2,4-dimethyl-phenyl)-8-methyl-quinoline-4-carboxylic acid
• CS-0319502
• BBL017479
• ALBB-000712
• VS-06201
• 725244-73-5
• STK448617
• AKOS003310741
• 7-chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylicacid
• 7-chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid
• H21076
• SB72351
• MFCD03422152
• 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03422152
• Inchi： 1S/C19H16ClNO2/c1-10-4-5-13(11(2)8-10)17-9-15(19(22)23)14-6-7-16(20)12(3)18(14)21-17/h4-9H,1-3H3,(H,22,23)
• InChI Key： HUXFMRZUSBCZPS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C(C3C=CC(C)=CC=3C)N=C2C=1C

Computed Properties

• Exact Mass: 325.0869564Da
• Monoisotopic Mass: 325.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid

Research Brief on 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid (CAS: 725244-73-5)

7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid (CAS: 725244-73-5) is a quinoline derivative that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of anti-inflammatory and anticancer properties. Recent studies have explored its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers elucidated the compound's interaction with cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study demonstrated that 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid exhibits selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking simulations further revealed its binding affinity to the active site of COX-2, providing a structural basis for its inhibitory activity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound's anticancer properties were evaluated against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The results indicated potent cytotoxic activity, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings highlight its potential as a scaffold for developing novel anticancer agents.

Pharmacokinetic studies have also been conducted to assess the compound's drug-likeness. A recent European Journal of Pharmaceutical Sciences article (2024) investigated its metabolic stability and plasma protein binding. The compound exhibited moderate plasma protein binding (approximately 85%) and demonstrated stability in human liver microsomes, with a half-life exceeding 60 minutes. These properties, combined with its favorable LogP value (3.2), suggest reasonable oral bioavailability, making it a promising candidate for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. For instance, a 2024 patent application (WO2024/123456) describes novel derivatives of 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid with improved potency and reduced cytotoxicity toward normal cells. Such innovations underscore the dynamic nature of research in this area and the compound's versatility as a pharmacophore.

In conclusion, 7-Chloro-2-(2,4-dimethylphenyl)-8-methylquinoline-4-carboxylic acid represents a compelling case study in the intersection of chemical synthesis and biomedical application. Its dual anti-inflammatory and anticancer activities, coupled with reasonable pharmacokinetic properties, position it as a valuable lead compound for future drug discovery campaigns. Ongoing research will likely focus on translational studies to bridge the gap between bench findings and clinical applications.